Cas no 1803590-08-0 (4-(aminomethyl)pyridine-2-carbonitrile dihydrochloride)

• Product Name: 4-(aminomethyl)pyridine-2-carbonitrile dihydrochloride
• CAS No: 1803590-08-0
• MF: C₇H₉Cl₂N₃
• MW: 206.072458982468
• CID: 4616722
• PubChem ID: 86775704
• Update Time: 2025-10-29

4-(aminomethyl)pyridine-2-carbonitrile dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)pyridine-2-carbonitrile dihydrochloride

• Inchi： 1S/C7H7N3.2ClH/c8-4-6-1-2-10-7(3-6)5-9;;/h1-3H,4,8H2;2*1H
• InChI Key： LHQAMQIAECCSMV-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=CC(CN)=C1.[H]Cl.[H]Cl

Additional information on 4-(aminomethyl)pyridine-2-carbonitrile dihydrochloride

Comprehensive Guide to 4-(Aminomethyl)pyridine-2-carbonitrile Dihydrochloride (CAS No. 1803590-08-0)

4-(Aminomethyl)pyridine-2-carbonitrile dihydrochloride (CAS No. 1803590-08-0) is a specialized chemical compound widely used in pharmaceutical research, agrochemical development, and material science. This article provides an in-depth analysis of its properties, applications, and market relevance, addressing common queries from researchers and industry professionals.

The molecular structure of 4-(aminomethyl)pyridine-2-carbonitrile dihydrochloride features a pyridine ring substituted with an aminomethyl group and a nitrile functionality, making it a versatile intermediate in organic synthesis. Its dihydrochloride salt form enhances stability and solubility, which is crucial for laboratory and industrial applications.

Researchers frequently search for "synthesis of 4-(aminomethyl)pyridine-2-carbonitrile" or "CAS 1803590-08-0 applications," reflecting growing interest in its utility. This compound serves as a key building block in the development of novel pharmaceuticals, particularly in kinase inhibitor research and CNS drug discovery. Recent studies highlight its potential in creating next-generation therapeutic agents targeting neurological disorders.

In material science, 4-(aminomethyl)pyridine-2-carbonitrile dihydrochloride has gained attention for its role in developing advanced polymers and coordination complexes. Its ability to form stable complexes with transition metals makes it valuable for creating functional materials with applications in catalysis and sensors.

The agrochemical industry utilizes this compound as an intermediate in synthesizing crop protection agents. With increasing global focus on sustainable agriculture, researchers are investigating "4-(aminomethyl)pyridine-2-carbonitrile derivatives" for developing environmentally friendly pesticides with improved efficacy and reduced ecological impact.

Quality control of CAS 1803590-08-0 is critical for research applications. Analytical methods such as HPLC, NMR, and mass spectrometry are commonly employed to verify purity and structural integrity. Storage recommendations typically suggest keeping the compound in a cool, dry environment protected from light to maintain stability.

Market trends indicate rising demand for 4-(aminomethyl)pyridine-2-carbonitrile dihydrochloride, particularly in Asia-Pacific regions where pharmaceutical and agrochemical research is expanding rapidly. Suppliers are increasingly offering customized packaging and purity options to meet diverse research needs.

Safety considerations for handling 4-(aminomethyl)pyridine-2-carbonitrile dihydrochloride include standard laboratory precautions. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this chemical.

Recent patent filings reveal growing intellectual property activity surrounding 4-(aminomethyl)pyridine-2-carbonitrile derivatives, particularly in medicinal chemistry applications. This reflects the compound's importance in drug discovery pipelines and highlights its potential for creating novel therapeutic agents.

For researchers seeking "where to buy 4-(aminomethyl)pyridine-2-carbonitrile dihydrochloride," numerous specialty chemical suppliers offer this compound in various quantities. Pricing typically depends on purity grade and order volume, with custom synthesis options available for specific research requirements.

The future outlook for CAS 1803590-08-0 appears promising, with potential applications emerging in fields like battery technology and advanced materials. Ongoing research continues to uncover new uses for this versatile compound, ensuring its relevance in scientific innovation.

In conclusion, 4-(aminomethyl)pyridine-2-carbonitrile dihydrochloride represents an important chemical building block with diverse applications across multiple industries. Its unique structural features and reactivity profile make it valuable for researchers developing next-generation solutions in healthcare, agriculture, and materials science.